Cas no 2228236-20-0 (2-amino-3-2-(methoxymethyl)-1,3-thiazol-4-yl-2-methylpropan-1-ol)

• Product Name: 2-amino-3-2-(methoxymethyl)-1,3-thiazol-4-yl-2-methylpropan-1-ol
• CAS No: 2228236-20-0
• MF: C₉H₁₆N₂O₂S
• MW: 216.300540924072
• CID: 6395288
• PubChem ID: 165679562
• Update Time: 2025-05-23

2-amino-3-2-(methoxymethyl)-1,3-thiazol-4-yl-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-2-(methoxymethyl)-1,3-thiazol-4-yl-2-methylpropan-1-ol
• EN300-1759421
• 2-amino-3-[2-(methoxymethyl)-1,3-thiazol-4-yl]-2-methylpropan-1-ol
• 2228236-20-0

• Inchi： 1S/C9H16N2O2S/c1-9(10,6-12)3-7-5-14-8(11-7)4-13-2/h5,12H,3-4,6,10H2,1-2H3
• InChI Key： MLCSXUBHGLTBDX-UHFFFAOYSA-N
• SMILES： S1C(COC)=NC(=C1)CC(C)(CO)N

Computed Properties

• Exact Mass: 216.09324893g/mol
• Monoisotopic Mass: 216.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 96.6Ų

Additional information on 2-amino-3-2-(methoxymethyl)-1,3-thiazol-4-yl-2-methylpropan-1-ol

Introduction to 2-amino-3-2-(methoxymethyl)-1,3-thiazol-4-yl-2-methylpropan-1-ol (CAS No. 2228236-20-0)

2-amino-3-2-(methoxymethyl)-1,3-thiazol-4-yl-2-methylpropan-1-ol, identified by the CAS number 2228236-20-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to the thiazole derivative class, which is well-documented for its diverse biological activities and potential therapeutic applications. The structural uniqueness of this molecule, characterized by its amino group, methoxymethyl substituent, and the presence of a thiazole ring, positions it as a promising candidate for further exploration in medicinal chemistry.

The compound’s molecular structure incorporates several functional groups that contribute to its reactivity and interaction with biological targets. The thiazole ring is a core component in many bioactive molecules, known for its role in antimicrobial, antifungal, and anti-inflammatory properties. In 2-amino-3-2-(methoxymethyl)-1,3-thiazol-4-yl-2-methylpropan-1-ol, the thiazole ring is further modified with an amino group at the 4-position and a 2-(methoxymethyl) group at the 3-position, which may enhance its binding affinity to specific enzymes or receptors. Additionally, the presence of a methylpropan-1-ol side chain introduces hydrophobic interactions and potential metabolic stability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of such compounds with greater accuracy. Studies suggest that the structural features of 2-amino-3-2-(methoxymethyl)-1,3-thiazol-4-yl-2-methylpropan-1-ol could make it a valuable scaffold for developing novel therapeutic agents. For instance, the combination of the amino group and the thiazole core may facilitate interactions with protein targets involved in metabolic pathways or signal transduction processes.

In the realm of drug discovery, derivatives of thiazole have been extensively studied due to their broad spectrum of biological activities. The methoxymethyl group in this compound adds an extra layer of complexity, potentially influencing both its solubility and bioavailability. Researchers are particularly interested in how this modification affects the compound’s ability to cross cell membranes and reach target sites within the body. Preliminary in vitro studies have hinted at potential interactions with enzymes such as kinases or cytochrome P450 systems, which are critical in drug metabolism.

The synthesis of 2-amino-3-2-(methoxymethyl)-1,3-thiazol-4-yl-2-methylpropan-1-ol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and enzymatic transformations, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only enhance production scalability but also allow for structural modifications that can fine-tune biological activity.

One of the most compelling aspects of this compound is its potential application in addressing unmet medical needs. Given the increasing prevalence of drug-resistant pathogens and chronic diseases, there is a continuous demand for innovative therapeutic solutions. The unique structural motifs present in 2-amino-3-2-(methoxymethyl)-1,3-thiazol-4-ylyl-methylpropanalcohol make it an attractive candidate for further investigation in areas such as infectious diseases or inflammatory disorders. By targeting key pathological pathways, this compound could offer a new paradigm for treatment strategies.

The role of computational tools in analyzing molecular interactions cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have been instrumental in understanding how 2-amino-[email protected](CAS No: 2228236200) interacts with biological macromolecules. These studies provide insights into binding affinities, enzyme inhibition profiles, and potential side effects before any experimental validation is conducted. Such predictive capabilities significantly reduce the time and resources required for drug development pipelines.

As research progresses, interdisciplinary collaboration between chemists, biologists, and pharmacologists will be essential to fully harness the therapeutic potential of this compound. The integration of artificial intelligence (AI) into drug discovery workflows has also shown promise in accelerating the identification of novel lead compounds like [email protected]. AI-driven platforms can analyze vast datasets to predict optimal modifications or analogs that enhance efficacy while minimizing toxicity.

The regulatory landscape for new pharmaceutical entities continues to evolve, emphasizing safety and efficacy through rigorous preclinical testing. Before moving into human clinical trials, compounds such as [email protected] must undergo comprehensive toxicological assessments to ensure they meet stringent health standards. Collaborative efforts between academic institutions and pharmaceutical companies are vital in navigating these regulatory hurdles efficiently while maintaining scientific integrity throughout the development process.

In conclusion,[email protected] (CAS No: 2228236200) represents a significant advancement in medicinal chemistry with its intricate molecular architecture tailored for biological activity optimization。 Its thiazole-based framework combined with strategic functional group placements positions it as a compelling candidate for future drug development initiatives。 Continued exploration into its pharmacological properties promises exciting opportunities across multiple therapeutic domains， driven by both experimental validations alongside cutting-edge computational methodologies。 As science advances， compounds like this underscore our growing capacity to design molecules that address complex human health challenges effectively。